Type I strong acceptor–weak acceptor photosensitizing assemblies for the regulated aerobic oxidative coupling of anilines†
Green Chemistry Pub Date: 2023-05-24 DOI: 10.1039/D3GC00269A
Abstract
Type I photostable photosensitizing assemblies of DPZ-TPY have been developed using phenazine as a strong acceptor and terpyridine groups as a weak acceptor. The as-prepared DPZ-TPY assemblies exhibit sufficient excited state potential to catalyse the synthesis of symmetrical azoaromatics through direct regulated oxidation of anilines in excellent yields (93%), without the formation of over-oxidized product. Consequently, DPZ-TPY assemblies also catalyse the formation of unsymmetrical azoaromatics starting from hydrazobenzenes under mild reaction conditions. The potential of DPZ-TPY assemblies to catalyse the gram-scale synthesis of azobenzene demonstrates their real-time application.
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Journal Name：Green Chemistry
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CAS no.: 89640-58-4
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